methyl 4-chloro-2-methylquinazoline-6-carboxylate
Overview
Description
Methyl 4-chloro-2-methylquinazoline-6-carboxylate (M4C2MQC) is an organic compound that has been studied for its potential use in various scientific research applications. M4C2MQC is a member of the quinazoline family of organic compounds and is composed of a six-membered ring structure with two methyl groups, one chlorine atom, and one carboxylic acid group. This compound has been studied for its potential applications in the fields of drug discovery and development, as well as in the areas of medicinal chemistry and biochemistry.
Scientific Research Applications
Methyl 4-chloro-2-methylquinazoline-6-carboxylate has been studied for its potential applications in the fields of drug discovery and development, as well as in the areas of medicinal chemistry and biochemistry. In drug discovery and development, this compound has been studied for its potential use as a starting material for the synthesis of novel drug molecules. In medicinal chemistry, this compound has been studied for its potential use as a building block for the synthesis of complex drug molecules. In biochemistry, this compound has been studied for its potential use as a tool for the study of biochemical pathways and the design of novel therapeutics.
Mechanism of Action
The mechanism of action of methyl 4-chloro-2-methylquinazoline-6-carboxylate is not yet fully understood. However, it is believed that the compound interacts with specific proteins and enzymes in the body, resulting in a change in the activity of the targeted proteins or enzymes. This change in activity can then lead to the desired pharmacological effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, it is believed that the compound is capable of modulating the activity of proteins and enzymes involved in various biochemical pathways. This modulation of activity may lead to the desired pharmacological effect.
Advantages and Limitations for Lab Experiments
Methyl 4-chloro-2-methylquinazoline-6-carboxylate has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize, and is stable in solution. Additionally, the compound is relatively non-toxic, and can be used in a wide range of experiments. However, the compound is relatively expensive, and can be difficult to obtain in large quantities.
Future Directions
The potential applications of methyl 4-chloro-2-methylquinazoline-6-carboxylate are still being explored, and there are many potential future directions for research. These include further studies on the mechanism of action of the compound, as well as the development of new synthetic methods for its production. Additionally, further studies on the biochemical and physiological effects of this compound could lead to the development of novel therapeutics. Finally, further studies on the potential applications of this compound in drug discovery and development could lead to the development of new drugs.
Synthesis Methods
Methyl 4-chloro-2-methylquinazoline-6-carboxylate can be synthesized using a variety of methods, including the reaction of 4-chloro-2-methylquinazoline with an appropriate carboxylic acid. This reaction is typically performed in an organic solvent, such as dichloromethane, at a temperature of around 80°C. The reaction is typically complete within a few hours and yields this compound as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-chloro-2-methylquinazoline-6-carboxylate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-methyl-4-nitroquinazoline", "methyl chloroformate", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium bicarbonate" ], "Reaction": [ "Step 1: Reduction of 2-methyl-4-nitroquinazoline to 2-methyl-4-aminoquinazoline using sodium hydroxide and hydrogen gas.", "Step 2: Protection of the amino group by reacting with methyl chloroformate to form methyl 2-methyl-4-(methoxycarbonylamino)quinazoline.", "Step 3: Chlorination of the protected amino group using hydrochloric acid and sodium nitrite to form methyl 4-chloro-2-methylquinazoline-6-carboxylate.", "Step 4: Deprotection of the carbamate group using sodium bicarbonate and methanol to obtain the final product, methyl 4-chloro-2-methylquinazoline-6-carboxylate." ] } | |
CAS RN |
2680530-45-2 |
Molecular Formula |
C11H9ClN2O2 |
Molecular Weight |
236.7 |
Purity |
95 |
Origin of Product |
United States |
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